Cas no 621684-74-0 (2,1,3-Benzothiadiazole, 4-bromo-5,7-dimethyl-)

2,1,3-Benzothiadiazole, 4-bromo-5,7-dimethyl- structure
621684-74-0 structure
Product Name:2,1,3-Benzothiadiazole, 4-bromo-5,7-dimethyl-
CAS No:621684-74-0
MF:C8H7BrN2S
MW:243.123579263687
CID:4073264
PubChem ID:11791376
Update Time:2025-04-22

2,1,3-Benzothiadiazole, 4-bromo-5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzothiadiazole, 4-bromo-5,7-dimethyl-
    • 4-Bromo-5,7-dimethylbenzo[c][1,2,5]thiadiazole
    • 621684-74-0
    • Inchi: 1S/C8H7BrN2S/c1-4-3-5(2)7-8(6(4)9)11-12-10-7/h3H,1-2H3
    • InChI Key: RVXZFTJASFYKES-UHFFFAOYSA-N
    • SMILES: N1=C2C(C)=CC(C)=C(Br)C2=NS1

Computed Properties

  • Exact Mass: 241.95133Da
  • Monoisotopic Mass: 241.95133Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54Ų
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